Cas no 477325-95-4 (N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}cyclohexanecarboxamide)

$N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}cyclohexanecarboxamide structure$

477325-95-4 structure

Product Name:N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}cyclohexanecarboxamide

CAS No:477325-95-4

MF:C₂₀H₂₀N₂OS

MW:336.450603485107

CID:6007014

PubChem ID:4524245

Update Time:2023-12-13

N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}cyclohexanecarboxamide
- Cyclohexanecarboxamide, N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-
- AB00672504-01
- F0779-0457
- 477325-95-4
- Oprea1_514205
- N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)cyclohexanecarboxamide
- N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}cyclohexanecarboxamide
- AKOS024599903
- N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)cyclohexanecarboxamide
- Inchi： 1S/C20H20N2OS/c23-19(13-5-2-1-3-6-13)22-20-21-18-15-8-4-7-12-9-10-14(17(12)15)11-16(18)24-20/h4,7-8,11,13H,1-3,5-6,9-10H2,(H,21,22,23)
- InChI Key： CRPHJMJLHTXOFM-UHFFFAOYSA-N
- SMILES： C1(C(NC2=NC3=C4C5=C(C=C3S2)CCC5=CC=C4)=O)CCCCC1

Computed Properties

Exact Mass: 336.12963444g/mol
Monoisotopic Mass: 336.12963444g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 492
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.360±0.06 g/cm3(Predicted)
pka: 12.51±0.20(Predicted)

N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}cyclohexanecarboxamide Pricemore >>

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